N-(4-fluoro-3-nitrophenyl)-2-methylbutanamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-2-methylbutanamide
• InChI: InChI=1S/C11H13FN2O3/c1-3-7(2)11(15)13-8-4-5-9(12)10(6-8)14(16)17/h4-7H,3H2,1-2H3,(H,13,15)
• InChI Key: KSFDCGOQDLHZHX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)NC1=CC(=C(C=C1)F)[N+](=O)[O-]
• Molecular Formula: C11H13FN2O3
• Molecular Weight: 240.23 g/mol

Description

N-(4-fluoro-3-nitrophenyl)-2-methylbutanamide, also known as Niflumic acid, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in scientific research. It is a potent inhibitor of chloride channels and has been shown to have potential applications in various fields of research.

Scientific Research Applications

N-(4-fluoro-3-nitrophenyl)-2-methylbutanamide acid has been extensively used in scientific research due to its potent inhibitory effects on chloride channels. It has been shown to inhibit both voltage-gated and ligand-gated chloride channels, making it a useful tool for studying the physiological and pathological roles of these channels in various tissues and organs. This compound acid has also been used to study the effects of chloride channel blockers on cell migration and invasion, as well as the regulation of intracellular calcium levels.

Mechanism of Action

N-(4-fluoro-3-nitrophenyl)-2-methylbutanamide acid exerts its effects on chloride channels by binding to a specific site on the channel protein. This binding results in a conformational change that inhibits the flow of chloride ions through the channel. This compound acid has also been shown to affect other ion channels and transporters, such as calcium channels and the sodium-potassium pump.
Biochemical and Physiological Effects
The inhibition of chloride channels by this compound acid can have various biochemical and physiological effects depending on the tissue or organ being studied. For example, in smooth muscle cells, this compound acid can cause relaxation by inhibiting calcium-activated chloride channels. In neurons, this compound acid can affect synaptic transmission by inhibiting ligand-gated chloride channels. In cancer cells, this compound acid can inhibit cell migration and invasion by affecting chloride channel activity.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluoro-3-nitrophenyl)-2-methylbutanamide acid in lab experiments is its high potency and specificity for chloride channels. This allows researchers to selectively target these channels without affecting other ion channels or transporters. However, one limitation of using this compound acid is its potential toxicity and off-target effects. Careful dose-response studies and control experiments are necessary to ensure that the observed effects are due to the inhibition of chloride channels and not other factors.

Future Directions

There are several future directions for research involving N-(4-fluoro-3-nitrophenyl)-2-methylbutanamide acid. One area of interest is the development of more potent and selective chloride channel inhibitors based on the structure of this compound acid. Another area of interest is the use of this compound acid in the treatment of various diseases, such as cystic fibrosis and epilepsy, which are associated with abnormal chloride channel activity. Finally, the role of this compound acid in regulating intracellular calcium levels and its potential use as a calcium channel blocker warrants further investigation.
Conclusion
In conclusion, this compound, or this compound acid, is a potent inhibitor of chloride channels that has been extensively used in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound acid has the potential to be a valuable tool in the study of chloride channels and their role in various physiological and pathological processes.